Cas no 1342422-01-8 (Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)-)

Technical Introduction: Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)-, is a specialized organic compound featuring a unique azetidine-oxygen linkage and a methoxyethyl substituent. Its molecular structure combines a rigid azetidine ring with a flexible ether side chain, offering balanced reactivity and solubility properties. This compound is of interest in medicinal chemistry and material science due to its potential as a versatile intermediate for synthesizing bioactive molecules or functional polymers. The presence of both polar (azetidinyloxy, methoxyethyl) and amide functionalities enhances its utility in hydrogen bonding and coordination chemistry. Its stability under mild conditions and compatibility with further derivatization make it a valuable building block for targeted applications.
Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- structure
1342422-01-8 structure
Product Name:Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)-
CAS No:1342422-01-8
MF:C8H16N2O3
MW:188.224242210388
CID:5948093
PubChem ID:63104589
Update Time:2025-10-31

Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)-
    • AKOS012405275
    • 2-(azetidin-3-yloxy)-N-(2-methoxyethyl)acetamide
    • CS-0343689
    • EN300-1146373
    • 1342422-01-8
    • Inchi: 1S/C8H16N2O3/c1-12-3-2-10-8(11)6-13-7-4-9-5-7/h7,9H,2-6H2,1H3,(H,10,11)
    • InChI Key: NJJBKIMMZNSWMG-UHFFFAOYSA-N
    • SMILES: C(NCCOC)(=O)COC1CNC1

Computed Properties

  • Exact Mass: 188.11609238g/mol
  • Monoisotopic Mass: 188.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 364.1±42.0 °C(Predicted)
  • pka: 14.22±0.46(Predicted)

Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- Pricemore >>

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Additional information on Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)-

Comprehensive Overview of Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- (CAS No. 1342422-01-8)

The compound Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- (CAS No. 1342422-01-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an azetidinyloxy moiety and a methoxyethyl group, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it serves as a building block for designing molecules with enhanced bioavailability and target specificity.

In recent years, the demand for high-purity chemical intermediates like Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- has surged due to advancements in precision medicine and personalized therapeutics. This compound's ability to modulate biological pathways has made it a subject of interest in studies related to neurological disorders and metabolic diseases. Its azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can improve the binding affinity of drug candidates to their targets.

The synthesis of Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- involves multi-step organic reactions, often requiring catalysts and controlled conditions to achieve high yields. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability in preclinical studies and formulation development.

From an industrial perspective, Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly solvents and energy-efficient processes to minimize environmental impact. This aligns with global trends toward carbon neutrality and responsible manufacturing, which are top priorities for stakeholders in the chemical and pharmaceutical sectors.

Another area of interest is the compound's potential role in bioconjugation and prodrug design. Its reactive sites allow for the attachment of targeting ligands or imaging agents, making it a versatile tool in diagnostic and therapeutic applications. Researchers are exploring its use in nanomedicine, where it could facilitate the delivery of drugs to specific tissues or cells.

For those searching for CAS No. 1342422-01-8 suppliers or Acetamide derivatives, it's essential to consider factors such as batch consistency, regulatory compliance, and technical support. Reputable manufacturers often provide certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure transparency and safety. Additionally, collaborations with research institutions and contract research organizations (CROs) can accelerate the development of applications for this compound.

In summary, Acetamide, 2-(3-azetidinyloxy)-N-(2-methoxyethyl)- (CAS No. 1342422-01-8) represents a promising candidate for advancing pharmaceutical innovation. Its structural features and functional versatility make it a valuable asset in drug development, biotechnology, and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.

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